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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt

Cat. No.: B1260541

Get Quote

(R)-Omeprazole sodium is the sodium salt of the (R)-enantiomer of omeprazole. While the (S)-

enantiomer (Esomeprazole) is clinically distinct due to metabolic stability (CYP2C19

clearance), the fundamental physicochemical properties—specifically ionization constants

(pKa)—are identical between the enantiomers in an achiral environment.

Understanding the pKa profile of (R)-Omeprazole is critical for two distinct phases of drug

development:

Formulation Stability: The sodium salt relies on the acidic pKa (~8.8) of the benzimidazole

nitrogen to maintain solid-state stability and solubility.

Mechanism of Action: The therapeutic activation relies on the basic pKa (~4.0) of the pyridine

nitrogen, which triggers the acid-catalyzed rearrangement to the active sulfenamide.

Table 1: Consensus pKa Values for (R)-Omeprazole
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Ionization Site Type pKa Value
Structural
Locus

Significance

pKa₁ Basic 4.06 ± 0.05 Pyridine Nitrogen

Activation

Trigger:

Protonation at

this site initiates

the

rearrangement to

the active

sulfenamide

species in the

parietal cell (pH

< 1).

pKa₂ Acidic 8.70 – 8.80
Benzimidazole

N-H

Salt Formation:

This site

deprotonates to

form the anion.

The sodium salt

is formed here,

conferring water

solubility and

alkaline stability.

pKa₃ Basic ~0.79
Benzimidazole

N-3

Intermediate

Formation:

Protonation here

(forming a

dication) is a

transient step in

the activation

cascade at

extremely low

pH.
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Molecular Mechanism: The pKa-Dependent
Activation Cascade
The therapeutic efficacy of (R)-Omeprazole is strictly pH-dependent. It functions as a prodrug

that is stable at neutral pH (where it is uncharged or anionic) but rapidly activates in acidic

environments.

The Logic of Activation:

Trapping: At neutral pH (bloodstream), the drug is lipophilic and crosses cell membranes.

Protonation: In the acidic secretory canaliculus of the parietal cell (pH ~0.8), the pyridine

nitrogen (pKa 4.06) becomes fully protonated.

Accumulation: The charged molecule becomes less lipophilic and is "ion-trapped" at the site

of action.

Rearrangement: The protonated pyridine attacks the benzimidazole C-2 position, leading to

the formation of the spiro-intermediate and eventually the sulfenamide, which binds

irreversibly to the H+/K+-ATPase.
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Nucleophilic Attack
(Intramolecular) Cyclic Sulfenamide

(Active Electrophile)
- H2O Disulfide Enzyme Complex

(Inhibited H+/K+ ATPase)
+ Cys-SH (Enzyme)

Click to download full resolution via product page

Figure 1: The acid-catalyzed activation pathway of (R)-Omeprazole. The reaction rate is

governed by the fraction of the drug protonated at the pyridine nitrogen (pKa 4.06).

Experimental Protocols for pKa Determination
To accurately determine the pKa values of (R)-Omeprazole Sodium, two distinct methods are

recommended due to the wide separation of pKa values and solubility issues.
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Method A: Potentiometric Titration (For Acidic pKa ~8.8)
This method measures the dissociation of the benzimidazole proton. Since you are starting

with the Sodium Salt, the titration will proceed with an acid titrant (back-titration).

Reagents:

Analyte: (R)-Omeprazole Sodium (pure salt).

Titrant: 0.1 M Hydrochloric Acid (standardized).

Solvent: Carbonate-free water (degassed) with constant ionic strength (0.1 M KCl).

Inert Atmosphere: Nitrogen or Argon purge (Critical: Omeprazole degrades in oxygen/acid;

CO2 interferes with high pKa measurement).

Protocol:

System Setup: Calibrate the pH electrode (glass/Ag/AgCl) using buffers pH 7.0 and 10.0.

Ensure the temperature is thermostated to 25.0°C ± 0.1°C.

Dissolution: Dissolve ~30 mg of (R)-Omeprazole Sodium in 50 mL of 0.1 M KCl. The initial

pH will be alkaline (>10).

Titration:

Titrate with 0.1 M HCl in small increments (e.g., 0.05 mL).

Allow stabilization time (30-60s) between additions.

Record pH vs. Volume of titrant.

Data Analysis:

Plot the titration curve (pH vs. Volume).

Identify the inflection point corresponding to the protonation of the benzimidazole anion to

the neutral form.
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Calculate pKa using the Bjerrum method or Gran plot analysis.

Note: The transition observed is: Anion (

) +

Neutral (

).

Method B: UV-Metric Spectrophotometry (For Basic pKa
~4.0)
Potentiometry is less accurate for pKa ~4 due to the low solubility of the neutral species in

water. UV-metric titration is superior here as it detects spectral shifts between the neutral and

cationic forms at very low concentrations.

Protocol:

Stock Solution: Prepare a

M solution of (R)-Omeprazole in 20% Methanol/Water (to ensure solubility).

Buffer Series: Prepare a series of buffers ranging from pH 2.0 to pH 6.0 (0.2 pH intervals).

Scan:

Record UV absorbance spectra (200–400 nm) for the sample in each buffer.

Identify the isosbestic points (wavelengths where absorbance is constant).

Select the analytical wavelength (

) where the difference in absorbance between the protonated and neutral forms is maximal
(typically around 300-305 nm).

Calculation:

Plot Absorbance (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) vs. pH.

Fit the data to the Henderson-Hasselbalch equation:

Self-Validation: The linearity of the log plot (

) confirms the validity of the pKa.

Technical Implications for Drug Development
Salt Selection & Solubility
The sodium salt utilizes the acidic pKa (8.8) to create a stable, water-soluble solid.

Neutral (R)-Omeprazole: Solubility ~0.1 mg/mL (Hydrophobic).

(R)-Omeprazole Sodium: Solubility >100 mg/mL (Hydrophilic).

Implication: In formulation, the micro-environment must remain alkaline (pH > 9) to prevent

disproportionation back to the insoluble neutral form.

Enteric Coating Design
Because the pKa1 (4.[1]06) triggers rapid degradation in acid, the drug must be protected from

gastric acid (pH 1-2).

Strategy: Apply an enteric polymer coating (e.g., Eudragit L30D-55) that dissolves only at pH

> 5.5.

Sub-coating: A "seal coat" is often required between the alkaline drug core (Sodium salt) and

the acidic enteric polymer to prevent in-situ reaction/degradation at the interface.

Stability Profiling
Omeprazole is notoriously unstable in acidic and oxidative conditions.

Acid Lability: Driven by pKa1. Half-life at pH 2 is < 10 minutes. Half-life at pH 7 is ~20 hours.

Half-life at pH 11 (Sodium salt solution) is > 100 days.
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Protocol: All analytical workflows (HPLC/LC-MS) must use alkaline diluents (e.g., pH 9.0

borate or phosphate) to prevent on-column degradation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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